Roseotoxin B
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Overview
Description
Roseotoxin B is a natural product found in Trichothecium roseum with data available.
Scientific Research Applications
1. Treatment of Liver Fibrosis
Roseotoxin B has demonstrated potential in treating liver fibrosis. In a study by Wang et al. (2020), it was found to alleviate cholestatic liver fibrosis in mice. It inhibited the PDGF-B/PDGFR-β pathway in hepatic stellate cells, a key driver for liver fibrosis, by targeting the D2 domain of PDGFR-β. This finding suggests Roseotoxin B as a promising agent for liver fibrosis treatment (Wang et al., 2020).
2. Allergic Contact Dermatitis Treatment
Another application of Roseotoxin B is in the treatment of allergic contact dermatitis. Wang et al. (2016) identified that Roseotoxin B can suppress cell proliferation and proinflammatory cytokines in activated T cells, crucial in treating allergic contact dermatitis. It acts through an autophagy-dependent mechanism in T-cell-mediated skin diseases, providing a unique perspective for treatment strategies (Wang et al., 2016).
3. Plant Pathogenic Activity
Roseotoxin B also exhibits plant-pathogenic activity. A study by Žabka et al. (2006) demonstrated that Roseotoxin B could penetrate apple peel and produce chlorotic lesions, indicating its potential use in plant pathology research (Žabka et al., 2006).
4. Analytical Profiling in Research
In analytical chemistry, Roseotoxin B has been profiled using high-performance liquid chromatography and tandem mass spectrometry (HPLC/MS/MS). Jegorov et al. (2003) used these techniques for identifying and characterizing cyclic hexadepsipeptides produced by Trichothecium roseum, providing valuable information for chemical and biological research (Jegorov et al., 2003).
properties
Product Name |
Roseotoxin B |
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Molecular Formula |
C30H49N5O7 |
Molecular Weight |
591.7 g/mol |
IUPAC Name |
(3R,10S,13S,16S,19S,20S)-16-[(2S)-butan-2-yl]-10,11,14,20-tetramethyl-13-propan-2-yl-3-prop-2-enyl-4-oxa-1,8,11,14,17-pentazabicyclo[17.3.0]docosane-2,5,9,12,15,18-hexone |
InChI |
InChI=1S/C30H49N5O7/c1-10-12-21-28(39)35-16-14-19(6)25(35)27(38)32-23(18(5)11-2)29(40)34(9)24(17(3)4)30(41)33(8)20(7)26(37)31-15-13-22(36)42-21/h10,17-21,23-25H,1,11-16H2,2-9H3,(H,31,37)(H,32,38)/t18-,19-,20-,21+,23-,24-,25-/m0/s1 |
InChI Key |
GZRXQMYGOOOMFR-KYUXFNSZSA-N |
Isomeric SMILES |
CC[C@H](C)[C@H]1C(=O)N([C@H](C(=O)N([C@H](C(=O)NCCC(=O)O[C@@H](C(=O)N2CC[C@@H]([C@H]2C(=O)N1)C)CC=C)C)C)C(C)C)C |
SMILES |
CCC(C)C1C(=O)N(C(C(=O)N(C(C(=O)NCCC(=O)OC(C(=O)N2CCC(C2C(=O)N1)C)CC=C)C)C)C(C)C)C |
Canonical SMILES |
CCC(C)C1C(=O)N(C(C(=O)N(C(C(=O)NCCC(=O)OC(C(=O)N2CCC(C2C(=O)N1)C)CC=C)C)C)C(C)C)C |
synonyms |
roseotoxin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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